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Compound of Interest

Compound Name: Tin(II) bromide

Cat. No.: B8816711 Get Quote

This technical support center provides essential guidance for researchers, scientists, and drug

development professionals on the proper handling, storage, and troubleshooting of anhydrous

tin(II) bromide (SnBr₂). Adherence to these best practices is crucial for ensuring experimental

success, maintaining reagent purity, and ensuring laboratory safety.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with anhydrous tin(II) bromide?

A1: Anhydrous tin(II) bromide is a corrosive solid that can cause severe skin burns and eye

damage. It is harmful if swallowed and can cause irritation to the respiratory tract. Due to its

hygroscopic nature, it can react with moisture to release hydrogen bromide gas, which is also

corrosive and toxic.

Q2: What are the ideal storage conditions for anhydrous tin(II) bromide?

A2: To maintain its integrity, anhydrous tin(II) bromide should be stored in a cool, dry, and well-

ventilated area.[1] It is crucial to keep the container tightly closed and to handle the compound

under a dry, inert atmosphere (e.g., nitrogen or argon) to prevent degradation from prolonged

exposure to air and moisture.[1] It should be stored away from strong bases and oxidizing

agents.[1]

Q3: What are the most common impurities found in commercial tin(II) bromide?
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A3: Common impurities include:

Tin(IV) bromide (SnBr₄): Formed due to the oxidation of Sn(II). This is a significant issue in

applications like perovskite solar cells.

Hydrated tin species: SnBr₂ is hygroscopic and readily absorbs atmospheric water.[1]

Other metal halides: Depending on the manufacturing process, trace amounts of other metal

halides may be present.

Insoluble particulates: These can be introduced during manufacturing or handling.

Q4: How can I qualitatively assess the quality of my anhydrous tin(II) bromide upon receiving

it?

A4: Visually inspect the material. Anhydrous tin(II) bromide should be a yellow or gray powder.

[2] A significant deviation from this appearance, such as a distinct brownish tint, may indicate

oxidation to tin(IV) species. The presence of clumps could suggest moisture absorption. For

more rigorous assessment, analytical techniques are necessary.
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Problem Potential Cause Recommended Solution

Yellowish or brownish tint to

the powder.
Oxidation of Sn(II) to Sn(IV).

All handling and purification

steps must be carried out

under a strict inert atmosphere

(e.g., nitrogen or argon) using

degassed solvents. The use of

a glovebox or Schlenk line is

highly recommended.[1]

Product is a wet or sticky solid.
Incomplete drying or hydrolysis

due to exposure to moisture.

Dry the material under high

vacuum for several hours.

Ensure all solvents are

anhydrous and that the

compound is not exposed to

atmospheric moisture.

Low yield after

recrystallization.

The chosen solvent has high

solubility at room temperature,

or an excessive amount of

solvent was used.

Select a solvent in which

SnBr₂ has high solubility at

elevated temperatures and low

solubility at room or lower

temperatures. Use the

minimum amount of hot

solvent required for complete

dissolution.

No crystal formation upon

cooling after recrystallization.

The solution is not

supersaturated, or nucleation

is inhibited.

Try scratching the inside of the

flask with a glass rod to induce

crystallization. If that fails,

consider adding a seed crystal

or slowly evaporating some of

the solvent to increase the

concentration.

Purified material still shows

signs of impurities in analysis

(e.g., NMR, XRD).

The chosen purification

method is not effective for the

specific impurities present.

Consider a different purification

technique. If recrystallization is

insufficient, sublimation can be

effective for removing non-

volatile impurities.
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Data Presentation
Physical and Chemical Properties of Tin(II) Bromide

Property Value

Chemical Formula SnBr₂

Molar Mass 278.52 g/mol

Appearance Yellow or gray powder

Melting Point 215 °C (419 °F; 488 K)

Boiling Point 639 °C (1,182 °F; 912 K)

Density 5.12 g/cm³

Solubility

Soluble in acetone, pyridine, dimethyl sulfoxide,

and other donor solvents. Soluble in small

amounts of water but decomposes in larger

volumes.

Experimental Protocols
General Protocol for Handling Anhydrous Tin(II) Bromide under an Inert Atmosphere

This protocol outlines the basic steps for safely handling anhydrous tin(II) bromide outside of a

glovebox using a Schlenk line.

Materials:

Anhydrous tin(II) bromide

Schlenk flask

Schlenk line with a vacuum pump and inert gas (nitrogen or argon) supply

Spatula

Septa
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Cannula or powder funnel

Procedure:

Glassware Preparation: Ensure all glassware is thoroughly dried by heating in an oven (e.g.,

120 °C for at least 4 hours) and allowed to cool under a stream of inert gas.

Inerting the Flask: Attach the Schlenk flask to the Schlenk line. Evacuate the flask by

opening it to the vacuum line.

Backfilling: Close the vacuum valve and slowly open the inert gas valve to fill the flask with

nitrogen or argon.

Repeat: Repeat the evacuate-backfill cycle at least three times to ensure a completely inert

atmosphere.

Adding the Solid:

For air-stable additions (quick exposure): Under a positive flow of inert gas, briefly remove

the septum and add the pre-weighed tin(II) bromide using a powder funnel. Quickly

replace the septum.

For highly sensitive applications: Weigh the tin(II) bromide inside a glovebox and transfer

it to the Schlenk flask. Seal the flask before removing it from the glovebox and attaching it

to the Schlenk line.

Solvent Addition: If a solvent is required, use an anhydrous, degassed solvent and transfer it

to the Schlenk flask via a cannula or a syringe under a positive pressure of inert gas.

General Protocol for Purification by Recrystallization

This is a general guideline; the specific solvent and temperatures should be optimized for your

particular batch of tin(II) bromide. All steps must be performed under an inert atmosphere.

Materials:

Impure anhydrous tin(II) bromide
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Anhydrous, degassed solvent (e.g., anhydrous ethanol, acetone)

Two Schlenk flasks

Heating mantle with a stirrer

Filter cannula or a filter stick

Cold bath (e.g., ice-water)

Procedure:

Preparation: In a Schlenk flask, add the impure tin(II) bromide.

Dissolution: Slowly add a minimal amount of pre-heated, anhydrous, and degassed solvent

to the flask while stirring until the tin(II) bromide is fully dissolved. Avoid a large excess of

solvent.

Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration through a

pre-warmed filter cannula into a second, clean Schlenk flask. This should be done quickly to

prevent premature crystallization.

Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Slow cooling

promotes the formation of larger, purer crystals. Further cooling in a cold bath can increase

the yield.

Isolation: Isolate the crystals by filtration using a filter cannula or a filter stick.

Washing: Wash the crystals with a small amount of cold, fresh, anhydrous solvent to remove

any remaining soluble impurities.

Drying: Dry the purified crystals under high vacuum for several hours to remove all traces of

the solvent.
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Workflow for Handling Anhydrous Tin(II) Bromide

Preparation

Handling & Experimentation

Post-Experiment & Cleanup

Waste Disposal

Preparation Handling & Experimentation Post-Experiment & Cleanup Waste Disposal Review Safety Data Sheet (SDS)

Don Appropriate PPE
(Goggles, Face Shield, Gloves, Lab Coat)

Ensure Fume Hood is Operational

Work Within a Fume Hood

Begin Experiment

Handle Under a Dry Atmosphere
(e.g., Nitrogen)

Avoid Dust Formation

Keep Container Closed When Not in Use

Decontaminate Work Area

Experiment Complete

Remove PPE Correctly

Wash Hands Thoroughly

Segregate Tin(II) Bromide Waste

Dispose of in Accordance with
Local, State, and Federal Regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling of Tin(II) bromide.
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Troubleshooting Common Issues with Anhydrous Tin(II) Bromide

Observe Issue with SnBr₂

Is the powder discolored
(e.g., brownish)?

Is the solid wet or sticky?

No

Probable Oxidation (Sn²⁺ -> Sn⁴⁺).
Handle under inert atmosphere.

Yes

Is the recrystallization
yield low?

No

Probable Hydrolysis.
Dry under high vacuum.

Yes

No crystals forming
upon cooling?

No

Solvent issue.
Use minimal hot solvent or
choose a different solvent.

Yes

Nucleation inhibited.
Scratch flask or add seed crystal.

Yes

Proceed with Experiment

No

Click to download full resolution via product page

Caption: Troubleshooting decision tree for anhydrous SnBr₂.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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